Piperidine-2-carboxylate
Piperidine-2-carboxylate
DL-Pipecolic acid, also known as pipecolinate or homoproline, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). DL-Pipecolic acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). DL-Pipecolic acid has been found in human prostate and liver tissues, and has also been detected in most biofluids, including feces, saliva, cerebrospinal fluid, and blood. Within the cell, DL-pipecolic acid is primarily located in the cytoplasm. DL-Pipecolic acid exists in all eukaryotes, ranging from yeast to humans. DL-Pipecolic acid can be converted into 5-hydroxypipecolic acid. Outside of the human body, DL-pipecolic acid can be found in a number of food items such as ginger, french plantain, common pea, and carrot. This makes DL-pipecolic acid a potential biomarker for the consumption of these food products. DL-Pipecolic acid has been found to be associated with several diseases known as hyperpipecolatemia, malaria, and pseudoneonatal adrenoleukodystrophy; dl-pipecolic acid has also been linked to several inborn metabolic disorders including peroxisomal biogenesis defect and adrenoleukodystrophy.
Pipecolic acid is a piperidinemonocarboxylic acid in which the carboxy group is located at position C-2. It is a conjugate acid of a pipecolate.
Pipecolic acid is a piperidinemonocarboxylic acid in which the carboxy group is located at position C-2. It is a conjugate acid of a pipecolate.
Brand Name:
Vulcanchem
CAS No.:
4043-87-2
VCID:
VC0147427
InChI:
InChI=1S/C6H11NO2/c8-6(9)5-3-1-2-4-7-5/h5,7H,1-4H2,(H,8,9)
SMILES:
C1CC[NH2+]C(C1)C(=O)[O-]
Molecular Formula:
C6H11NO2
Molecular Weight:
129.16 g/mol
Piperidine-2-carboxylate
CAS No.: 4043-87-2
Reference Standards
VCID: VC0147427
Molecular Formula: C6H11NO2
Molecular Weight: 129.16 g/mol
CAS No. | 4043-87-2 |
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Product Name | Piperidine-2-carboxylate |
Molecular Formula | C6H11NO2 |
Molecular Weight | 129.16 g/mol |
IUPAC Name | piperidin-1-ium-2-carboxylate |
Standard InChI | InChI=1S/C6H11NO2/c8-6(9)5-3-1-2-4-7-5/h5,7H,1-4H2,(H,8,9) |
Standard InChIKey | HXEACLLIILLPRG-UHFFFAOYSA-N |
SMILES | C1CC[NH2+]C(C1)C(=O)[O-] |
Canonical SMILES | C1CC[NH2+]C(C1)C(=O)[O-] |
Melting Point | 264°C |
Physical Description | Solid |
Description | DL-Pipecolic acid, also known as pipecolinate or homoproline, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). DL-Pipecolic acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). DL-Pipecolic acid has been found in human prostate and liver tissues, and has also been detected in most biofluids, including feces, saliva, cerebrospinal fluid, and blood. Within the cell, DL-pipecolic acid is primarily located in the cytoplasm. DL-Pipecolic acid exists in all eukaryotes, ranging from yeast to humans. DL-Pipecolic acid can be converted into 5-hydroxypipecolic acid. Outside of the human body, DL-pipecolic acid can be found in a number of food items such as ginger, french plantain, common pea, and carrot. This makes DL-pipecolic acid a potential biomarker for the consumption of these food products. DL-Pipecolic acid has been found to be associated with several diseases known as hyperpipecolatemia, malaria, and pseudoneonatal adrenoleukodystrophy; dl-pipecolic acid has also been linked to several inborn metabolic disorders including peroxisomal biogenesis defect and adrenoleukodystrophy. Pipecolic acid is a piperidinemonocarboxylic acid in which the carboxy group is located at position C-2. It is a conjugate acid of a pipecolate. |
Related CAS | 69470-51-5 (mono-potassium salt) |
Solubility | 314 mg/mL |
Synonyms | 2-piperidinecarboxylic acid homopipecolic acid L-pipecolic acid pipecolic acid pipecolic acid hydrochloride, (+-)-isomer pipecolic acid, (+,-)-isomer pipecolic acid, (-)- pipecolic acid, (R)-isomer pipecolic acid, (S)-isomer pipecolic acid, 14C-labeled cpd, (+,-)-isomer pipecolic acid, ion (1-) pipecolic acid, ion(1-), (+,-)-isomer pipecolic acid, ion(1-), (S)-isomer pipecolic acid, monopotassium salt |
PubChem Compound | 25200477 |
Last Modified | Nov 11 2021 |
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